Cas no 338424-54-7 ((3-{[(4-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone)

• Product Name: (3-{[(4-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• CAS No: 338424-54-7
• MF: C₂₂H₁₅ClO₂S
• MW: 378.871303796768
• CID: 5014585
• Update Time: 2023-08-24

(3-{[(4-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-benzofuran
• Bionet1_001543
• Oprea1_173070
• HMS572J05
• (3-{[(4-chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• (3-{[(4-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

• Inchi： 1S/C22H15ClO2S/c23-16-10-12-17(13-11-16)26-14-19-18-8-4-5-9-20(18)25-22(19)21(24)15-6-2-1-3-7-15/h1-13H,14H2
• InChI Key： WOYKVASBWBNPJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC1=C(C(C2C=CC=CC=2)=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 378.048
• Monoisotopic Mass: 378.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 55.5